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Compound of Interest

Compound Name: cis-2-Octene

Cat. No.: B085535 Get Quote

This guide provides a comprehensive overview of the safety data and handling precautions for

cis-2-octene, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets (SDS) and chemical databases to

ensure a thorough understanding of the associated hazards and the necessary safety

measures.

Chemical and Physical Properties
cis-2-Octene is a colorless, highly flammable liquid and vapor.[1][2] It is characterized by the

following physical and chemical properties:
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Property Value Source

CAS Number 7642-04-8 [1][3]

Molecular Formula C8H16 [1][4][5]

Molecular Weight 112.21 g/mol [1][2][5]

Appearance
Colorless to Almost colorless

clear liquid
[4]

Boiling Point 126 °C [5]

Melting Point -96 °C to -100.2°C [5][6]

Flash Point 21 °C [5]

Specific Gravity (20/20) 0.73 [5]

Refractive Index 1.42 to 1.421 [5]

Solubility
Slightly soluble in water,

soluble in organic solvents.
[4][6]

Vapor Pressure 0.00561 mmHg at 25°C [5]

Lower Explosive Limit (LEL) 0.8 % [6]

Hazard Identification and Classification
cis-2-Octene is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are its flammability,

potential for causing skin irritation, and toxicity to aquatic life with long-lasting effects.[1][2][3]

GHS Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[1][3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2][3]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways.

[7]

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects.[1][2][3]

Signal Word: Danger[1][3]

Pictograms:

Flame (Flammable)

Exclamation Mark (Skin Irritant)

Health Hazard (Aspiration Hazard)

Environment (Aquatic Toxicity)

Handling Precautions and Personal Protective
Equipment
Proper handling of cis-2-octene is crucial to minimize risks. This involves a combination of

engineering controls, safe work practices, and the use of appropriate personal protective

equipment (PPE).
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Precaution Type Recommended Measures

Ventilation

Handle in a well-ventilated place.[1] Use

appropriate exhaust ventilation where dusts or

aerosols may form.[3]

Fire Prevention

Keep away from heat, hot surfaces, sparks,

open flames, and other ignition sources. No

smoking.[1][3] Use explosion-proof electrical,

ventilating, and lighting equipment.[1][3] Use

only non-sparking tools.[1][3] Take

precautionary measures against static discharge

by grounding and bonding containers and

receiving equipment.[1][3]

Personal Hygiene

Wash hands thoroughly after handling.[1][3] Do

not eat, drink, or smoke when using this

product.

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN166 (EU) or NIOSH

(US) approved standards.[1][3]

Skin Protection

Wear protective gloves and fire/flame resistant

and impervious clothing.[1][3] The type of

protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.[3]

Respiratory Protection

If ventilation is inadequate, wear a self-

contained breathing apparatus.[1][6] High

concentrations in the air can cause a deficiency

of oxygen, leading to unconsciousness or death.

Storage
Store in a cool, well-ventilated place.[1][3] Keep

the container tightly closed in a dry place.[1][3]

Emergency Procedures
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In the event of an emergency, prompt and appropriate action is essential.
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Emergency
Situation

First-Aid Measures
Fire-Fighting
Measures

Accidental Release
Measures

Inhalation

Move the person into

fresh air. If breathing

is difficult, give

oxygen. If not

breathing, give

artificial respiration

and consult a doctor

immediately.[1]

Wear a self-contained

breathing apparatus

for firefighting if

necessary.[1][3]

Evacuate personnel to

safe areas.[1][3]

Ensure adequate

ventilation.[1][3]

Skin Contact

Take off immediately

all contaminated

clothing. Rinse skin

with water or shower.

[1][3] If skin irritation

occurs, get medical

advice/attention.[3]

Avoid breathing

vapors, mist, or gas.

[1][3]

Eye Contact

Rinse with pure water

for at least 15 minutes

and consult a doctor.

[1]

Ingestion

Do NOT induce

vomiting. Never give

anything by mouth to

an unconscious

person. Call a doctor

or Poison Control

Center immediately.[1]

Prevent further

leakage or spillage if

safe to do so. Do not

let the product enter

drains.[1][3]

Fire

Use water spray,

alcohol-resistant

foam, dry chemical, or

carbon dioxide to

extinguish.[1][3]

Keep containers cool

by spraying with

water.

Remove all sources of

ignition.[1][8] Use

spark-proof tools and

explosion-proof

equipment.[1][8]
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Experimental Protocols
The safety data presented in this guide are based on standardized hazard communication

documents (Safety Data Sheets). These documents are compiled from various sources and are

designed to provide a summary of the hazards and safe handling procedures. However, the

specific experimental methodologies and raw data used to determine the toxicological and

ecotoxicological properties of cis-2-octene are not detailed in the publicly available SDS. For

instance, while the substance is classified for skin irritation, the specific studies (e.g., in vivo or

in vitro tests) and their protocols are not provided. Similarly, for aquatic toxicity, the exact test

organisms and conditions are not specified.

For researchers requiring detailed experimental protocols, it is recommended to consult

specialized toxicological databases or to conduct specific studies under controlled laboratory

conditions following established guidelines from organizations such as the OECD (Organisation

for Economic Co-operation and Development) or the EPA (Environmental Protection Agency).

Logical Flow of Handling Precautions
The following diagram illustrates the logical workflow for the safe handling of cis-2-octene,

from initial risk assessment to emergency response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b085535?utm_src=pdf-body
https://www.benchchem.com/product/b085535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment & Planning

Safe Handling & Storage

Emergency Response

Spill Response

Fire Response

Exposure Response

Review Safety Data Sheet
Identify Hazards:

- Flammable
- Skin Irritant

- Aspiration Hazard
- Aquatic Toxicity

Provides data for Plan Work ProceduresInforms

Use Engineering Controls:
- Fume Hood
- Ventilation

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Follow Safe Practices:
- No ignition sources
- Ground equipment

- Good hygiene

Store Properly:
- Cool, dry, well-ventilated
- Tightly sealed container

Spill

Fire

Personal Exposure

Evacuate Area

Use appropriate extinguisher:
- Dry chemical

- CO2
- Foam

Provide First Aid:
- Inhalation: Fresh air

- Skin: Wash with water
- Eyes: Rinse with water

Control Ignition Sources Contain Spill with
Inert Absorbent Dispose of Waste Properly

Cool Nearby Containers

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of cis-2-octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b085535?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/cis-2-octene.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/cis-2-Octene
https://www.lookchem.com/sds7642-04-8.html
https://cymitquimica.com/cas/7642-04-8/
https://wap.guidechem.com/dictionary/en/7642-04-8.html
https://en.gazfinder.com/cis-2-octene/
https://en.gazfinder.com/cis-2-octene/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octene
https://www.fishersci.com/store/msds?partNumber=AAL0386214&productDescription=2-OCTENE+CIS+TRANS+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b085535#cis-2-octene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b085535#cis-2-octene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b085535#cis-2-octene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b085535#cis-2-octene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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